Cas no 2138111-95-0 (3-{[2-(Benzyloxy)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol)

• Product Name: 3-{[2-(Benzyloxy)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• CAS No: 2138111-95-0
• MF: C₂₁H₃₅NO₂
• MW: 333.508106470108
• CID: 5777196
• PubChem ID: 165787123
• Update Time: 2025-07-16

3-{[2-(Benzyloxy)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{[2-(benzyloxy)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• EN300-1159942
• 2138111-95-0
• 3-{[2-(Benzyloxy)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C21H35NO2/c1-5-21(2,3)19-12-11-18(23)15-20(19)22(4)13-14-24-16-17-9-7-6-8-10-17/h6-10,18-20,23H,5,11-16H2,1-4H3
• InChI Key： LNXFLJUWBHUKMB-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)CC)C(C1)N(C)CCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.266779359g/mol
• Monoisotopic Mass: 333.266779359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-{[2-(Benzyloxy)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol

Professional Introduction to Compound with CAS No. 2138111-95-0 and Product Name: 3-{[2-(Benzyloxy)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol

The compound with the CAS number 2138111-95-0 and the product name 3-{[2-(Benzyloxy)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including benzyloxy, methylamino, and cyclohexan-1-ol, suggests a high degree of chemical sophistication and versatility, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of structurally diverse compounds in the development of new drugs. The molecular framework of 3-{[2-(Benzyloxy)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol exhibits features that are conducive to interactions with biological targets, such as enzymes and receptors. The benzyloxy group, for instance, is known to enhance lipophilicity and metabolic stability, while the methylamino moiety can contribute to receptor binding affinity. These attributes make the compound a promising candidate for further investigation in the context of drug discovery.

In the realm of medicinal chemistry, the synthesis and characterization of such complex molecules are pivotal for understanding their pharmacological properties. The structural motif of 3-{[2-(Benzyloxy)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol aligns well with current trends in drug design, where multi-functionalized scaffolds are being explored to achieve synergistic effects. The cyclohexane ring provides a rigid backbone that can be modulated to optimize pharmacokinetic profiles, while the substituents attached to it offer opportunities for fine-tuning biological activity.

Current research in pharmaceutical sciences emphasizes the need for innovative compounds that can address unmet medical needs. The chemical structure of this compound suggests potential applications in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and inflammatory conditions. The methylbutan-2-yl group, in particular, is noteworthy as it can influence both solubility and bioavailability, critical factors in drug formulation. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the compound's efficacy and safety profiles.

The synthesis of 3-{[2-(Benzyloxy)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol involves intricate organic transformations that require meticulous optimization. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, are being employed to achieve high yields and enantiopurity. These approaches not only enhance the efficiency of production but also enable the creation of enantiomerically pure compounds, which are often essential for therapeutic applications.

The pharmacological evaluation of this compound is currently underway in several academic and industrial laboratories. Preliminary data indicate that it exhibits promising biological activity in vitro, suggesting its potential as a lead molecule for further development. The interaction between this compound and biological targets is being studied using state-of-the-art techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies aim to elucidate the molecular mechanisms underlying its effects and to identify structural modifications that can enhance its therapeutic potential.

In conclusion, the compound with CAS number 2138111-95-0 and product name 3-{[2-(Benzyloxy)ethyl](methyl)amino}-4-(2-methylbutan-2-yl)cyclohexan-1-ol represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile candidate for drug discovery efforts. As research progresses, this compound is expected to play a crucial role in the development of novel therapeutic agents that address critical medical challenges. The ongoing studies underscore the importance of innovative chemical entities in advancing healthcare solutions.